Cas no 91859-66-4 (Isothiazolo[5,4-b]pyridin-3(2H)-one, 2-(phenylmethyl)-)

• Product Name: Isothiazolo[5,4-b]pyridin-3(2H)-one, 2-(phenylmethyl)-
• CAS No: 91859-66-4
• MF: C₁₃H₁₀N₂OS
• MW: 242.296301364899
• CID: 772897
• PubChem ID: 5271649
• Update Time: 2025-04-19

Isothiazolo[5,4-b]pyridin-3(2H)-one, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Isothiazolo[5,4-b]pyridin-3(2H)-one, 2-(phenylmethyl)-
• 2-benzyl-[1,2]thiazolo[5,4-b]pyridin-3-one
• CHEMBL98663
• BDBM50346572
• SCHEMBL17502095
• DTXSID20414923
• 91859-66-4
• 2-benzylisothiazolo[5,4-b]pyridin-3-one

• Inchi： 1S/C13H10N2OS/c16-13-11-7-4-8-14-12(11)17-15(13)9-10-5-2-1-3-6-10/h1-8H,9H2
• InChI Key： NPRPLCPSBYIKNR-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)C(N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 242.05138412g/mol
• Monoisotopic Mass: 242.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives